Cas no 127779-17-3 (Thiourea, N-cyano-N'-(4-nitrophenyl)-)

• Product Name: Thiourea, N-cyano-N'-(4-nitrophenyl)-
• CAS No: 127779-17-3
• MF: C₈H₆N₄O₂S
• MW: 222.22383928299
• CID: 1221969
• PubChem ID: 14569042
• Update Time: 2025-04-20

Thiourea, N-cyano-N'-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-cyano-N'-(4-nitrophenyl)-
• 1-cyano-3-(4-nitrophenyl)thiourea
• DTXSID00561742
• N-Cyano-N'-4-nitrophenylthiourea
• 127779-17-3
• SCHEMBL8983488
• PVIKCPCKSSSIBU-UHFFFAOYSA-N
• N-Cyano-N'-(4-nitrophenyl)thiourea

• Inchi： 1S/C8H6N4O2S/c9-5-10-8(15)11-6-1-3-7(4-2-6)12(13)14/h1-4H,(H2,10,11,15)
• InChI Key： PVIKCPCKSSSIBU-UHFFFAOYSA-N
• SMILES： S=C(NC#N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.02114662g/mol
• Monoisotopic Mass: 222.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 126Ų